1-Ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole

• IUPAC Name: 1-ethyl-4-(4-fluorosulfonyloxyphenyl)imidazole
• InChI: InChI=1S/C11H11FN2O3S/c1-2-14-7-11(13-8-14)9-3-5-10(6-4-9)17-18(12,15)16/h3-8H,2H2,1H3
• InChI Key: YNUULYQRUNKXOQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1)C2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C11H11FN2O3S
• Molecular Weight: 270.28 g/mol
• CAS No.: 2411257-08-2

Description

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

There has been limited recent research on the synthesis of imidazoles via methods that only form one of the heterocycle’s core bonds. There has been a significant amount of recent works on the formation of both the N 1 –C 5 and N 3 –C 4 bonds in a single operation.

Physical And Chemical Properties Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. They are known for their high porosity, high surface area, and exceptional thermal and chemical stability.

Safety and Hazards

Imidazole is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may form combustible dust concentrations in air, is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may damage the unborn child.

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.